Cas no 868372-36-5 (Pyridine, 2-bromo-6-(2,4,6-trimethylphenyl)-)

• Product Name: Pyridine, 2-bromo-6-(2,4,6-trimethylphenyl)-
• CAS No: 868372-36-5
• MF: C₁₄H₁₄BrN
• MW: 276.171662807465
• MDL: MFCD24221086
• CID: 660422
• Update Time: 2026-04-29

Pyridine, 2-bromo-6-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-bromo-6-(2,4,6-trimethylphenyl)-
• 2-bromo-6-(2,4,6-trimethylphenyl)pyridine

• MDL： MFCD24221086

Additional information on Pyridine, 2-bromo-6-(2,4,6-trimethylphenyl)-

Recent Advances in the Study of Pyridine, 2-bromo-6-(2,4,6-trimethylphenyl)- (CAS: 868372-36-5)

Pyridine, 2-bromo-6-(2,4,6-trimethylphenyl)- (CAS: 868372-36-5) is a specialized brominated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of more complex molecules. Recent studies have focused on its reactivity, synthetic utility, and biological activity, making it a compound of interest for researchers in medicinal chemistry and related disciplines.

One of the key areas of research involving Pyridine, 2-bromo-6-(2,4,6-trimethylphenyl)- is its role in cross-coupling reactions, which are fundamental to the construction of diverse molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a substrate in Suzuki-Miyaura coupling reactions, enabling the synthesis of novel biaryl compounds with potential therapeutic applications. The study highlighted the compound's stability under reaction conditions and its compatibility with a range of palladium catalysts, underscoring its versatility in synthetic chemistry.

In addition to its synthetic utility, Pyridine, 2-bromo-6-(2,4,6-trimethylphenyl)- has been investigated for its biological properties. A recent preprint on bioRxiv reported preliminary findings on its inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. While the exact mechanism of action remains under investigation, the study suggested that the bromine atom and the trimethylphenyl group play critical roles in binding to the enzyme's active site, offering a promising avenue for further drug development.

Another notable advancement is the use of Pyridine, 2-bromo-6-(2,4,6-trimethylphenyl)- in the development of fluorescent probes. A 2024 publication in Chemical Communications detailed its incorporation into a probe designed for detecting reactive oxygen species (ROS) in cellular environments. The probe exhibited high selectivity and sensitivity, making it a valuable tool for studying oxidative stress-related pathologies. This application underscores the compound's potential beyond traditional medicinal chemistry, extending into diagnostic and imaging technologies.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Pyridine, 2-bromo-6-(2,4,6-trimethylphenyl)-. A recent industry report highlighted the need for optimized synthetic protocols to improve yield and reduce costs, particularly for commercial applications. Researchers are actively exploring greener and more efficient methods, such as flow chemistry and catalytic bromination, to address these issues.

In conclusion, Pyridine, 2-bromo-6-(2,4,6-trimethylphenyl)- (CAS: 868372-36-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications—from synthetic chemistry to drug discovery and diagnostic tools—highlight its versatility and potential. Future studies are expected to further elucidate its biological mechanisms and expand its utility in both academic and industrial settings.